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Compound of Interest

Ethyl N-Boc-2-
Compound Name:
thiomorpholinecarboxylate

Cat. No.: B578103

An In-depth Technical Guide to Ethyl N-Boc-2-
thiomorpholinecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl N-Boc-2-
thiomorpholinecarboxylate, a heterocyclic building block with significant potential in
medicinal chemistry. The document covers its physicochemical properties, commercial
availability, synthetic protocols, and its role as a privileged scaffold in the design of novel
therapeutics.

Physicochemical Properties

Ethyl N-Boc-2-thiomorpholinecarboxylate is a derivative of thiomorpholine, a sulfur-
containing saturated heterocycle. The incorporation of a Boc (tert-butoxycarbonyl) protecting
group and an ethyl ester moiety makes it a versatile intermediate for organic synthesis.
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Property Value Source
CAS Number 1346597-50-9 [112][3114]
Molecular Formula C12H21INOA4S [21[31[5]
Molecular Weight 275.37 g/mol [3]
Monoisotopic Mass 275.11914 Da [5]

Purity Typically =95% [3][6]

Ethyl N-tert-butoxycarbonyl-2-

thiomorpholinecarboxylate, 4-
Synonyms tert-Butyl 2-ethyl

thiomorpholine-2,4-

dicarboxylate

[1]

Commercial Availability and Suppliers

Ethyl N-Boc-2-thiomorpholinecarboxylate is available from various chemical suppliers,

typically on a research scale. The following table summarizes information from a selection of

vendors. Researchers are advised to contact suppliers directly for current pricing and

availability.
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. . Available
Supplier Purity . Notes
Quantities
) Bulk quotes available
ChemUniverse 95% 250mg,19,5¢g

upon request.[3]

Provides analytical
BLD Pharm - - data including NMR,
HPLC, LC-MS.[7]

Lists 26 suppliers and
ChemicalBook - - manufacturers in
China.[1]

) ) Listed as a hon-
SinoStandards Bio-

>95% 0.25¢ natural amino acid
Tech o
and derivative.[6]
] o ] Offers custom
Weifang Yangxu Milligram to kilogram )
99% synthesis and bulk
Group Co., Ltd scale

guantities.[2]

The Role of the Thiomorpholine Scaffold in Drug
Discovery

The thiomorpholine ring is considered a "privileged scaffold” in medicinal chemistry.[8] This is
due to its ability to serve as a versatile framework for developing ligands that can bind to
multiple biological targets with high affinity.[8][9] Replacing the oxygen of a morpholine ring with
sulfur alters the molecule's size, lipophilicity, and metabolic stability, which are key properties in
drug design.[8]

Thiomorpholine derivatives have demonstrated a wide spectrum of biological activities,
including:

e Anticancer|[8]

e Anti-inflammatory[10][11]
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e Antimicrobial[10][11]

» Antidiabetic (as DPP-1V inhibitors)[8][10][11]

e Antioxidant and Hypolipidemic[8][11][12]

The following diagram illustrates a generalized workflow for utilizing a building block like Ethyl
N-Boc-2-thiomorpholinecarboxylate in a drug discovery program.

Drug Discovery Workflow Using a Building Block
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Drug discovery workflow with a chemical building block.

Experimental Protocols

Synthesis of Ethyl N-Boc-2-thiomorpholinecarboxylate
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While specific, detailed synthetic procedures for this exact molecule are proprietary or not
widely published in open literature, a general approach can be inferred from standard organic
chemistry principles for the synthesis of related compounds, such as N-Boc protected amino
esters. A plausible retro-synthetic analysis suggests it could be synthesized from
thiomorpholine-2-carboxylic acid.

lllustrative Synthetic Pathway:

« Esterification of Thiomorpholine-2-carboxylic acid: The starting acid is reacted with ethanol in
the presence of an acid catalyst (e.g., thionyl chloride or sulfuric acid) to form the ethyl ester.

e Boc Protection: The resulting ethyl thiomorpholine-2-carboxylate is then reacted with di-tert-
butyl dicarbonate (Boc)20 in the presence of a base (e.g., triethylamine or sodium
bicarbonate) in a suitable solvent like dichloromethane or THF to yield the final N-Boc
protected product.

The diagram below outlines this potential synthetic route.
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Plausible Synthesis of Ethyl N-Boc-2-thiomorpholinecarboxylate
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A potential synthetic pathway for the target compound.

This technical guide serves as a foundational resource for researchers interested in utilizing
Ethyl N-Boc-2-thiomorpholinecarboxylate. Its role as a privileged scaffold makes it a
valuable component in the synthesis of diverse compound libraries for screening against

various biological targets.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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